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Application Note: IL-DLLME for Oxolinic Acid in Water

Analyte: Oxolinic Acid (OXO), a fluoroquinolone antibiotic. Sample Matrices: Groundwater, surface

water, river water, and wastewater. Detection Technique: High-Performance Liquid Chromatography with

Fluorescence Detection (HPLC-FLD). Core Principle: This method utilizes ionic liquids as a green,

efficient extraction solvent to preconcentrate oxolinic acid from aqueous samples, significantly improving

detection sensitivity and minimizing environmental impact from solvent use [1] [2].

Detailed Experimental Protocol

Materials and Reagents

Ionic Liquids:
Primary Extraction IL: 1-octyl-3-methylimidazolium hexafluorophosphate ([C₈MIM][PF₆]) [1].

Alternative/Co-solvent IL: For method tuning, 1-butyl-3-methylimidazolium tetrafluoroborate
([BMIM][BF₄]) can be used to adjust sample polarity [3].

Disperser Solvent: Methanol (HPLC grade) [1] [3].
Standard Solutions: Oxolinic acid standard (purity >95%), stock solution (e.g., 1000 mg/L) in

acetonitrile or methanol. Prepare working standards by serial dilution [1].
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Water Samples: Collect in amber glass bottles, store at 4°C, and analyze within 48 hours. Filter

through a 0.45 μm membrane filter before extraction [1].

Equipment and Instrumentation

HPLC-FLD System: HPLC pump, autosampler, fluorescence detector.
Chromatographic Column: C18 column (e.g., 250 mm x 4.6 mm, 5 μm).

Centrifuge: Capable of at least 4000 rpm.
Ultrasonic Bath.

Vortex Mixer.
Micropipettes and glassware (conical centrifuge tubes).

Step-by-Step Procedure

Sample Preparation: Place 10.0 mL of filtered water sample into a 15 mL conical glass centrifuge
tube [1].

pH Adjustment: Adjust the sample pH to 7.0 using dilute NaOH or HCl solutions. pH critically affects
the extraction efficiency of ionic liquids [1] [3].

IL-Disperser Mixture: Draw 100 μL of [C₈MIM][PF₆] (extraction solvent) and 0.4 mL of methanol
(disperser solvent) into a syringe [1].

Dispersion and Extraction: Quickly inject the mixture into the sample tube. A cloudy solution
should form immediately, dispersing fine droplets of IL throughout the sample. Vortex mix or place in

an ultrasonic bath for a few minutes to enhance extraction [1].
Phase Separation: Centrifuge the tube at 4000 rpm for 5 minutes. The fine IL droplets will coalesce

and form a stable sedimented layer at the bottom of the tube [1].
Collection: Carefully remove the aqueous upper layer with a pipette. The IL sedimented phase, now

enriched with the analyte, remains.
Dilution and Analysis: Dilute the IL phase with a small volume (e.g., 100 μL) of methanol to reduce

viscosity, then transfer to an HPLC vial for analysis [1].

The entire extraction workflow can be visualized as follows:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23021803/
https://pubmed.ncbi.nlm.nih.gov/23021803/
https://pubmed.ncbi.nlm.nih.gov/23021803/
https://www.academia.edu/126976050/New_Approach_for_Determination_of_Flumequine_and_Oxolinic_Acid_in_Aqueous_Samples_Byionic_Liquid_Based_Dispersive_Liquid_Liquid_Microextraction_and_High_Performance_Liquid_Chromatography_Fluorescence_Detection
https://pubmed.ncbi.nlm.nih.gov/23021803/
https://pubmed.ncbi.nlm.nih.gov/23021803/
https://pubmed.ncbi.nlm.nih.gov/23021803/
https://pubmed.ncbi.nlm.nih.gov/23021803/
https://www.smolecule.com/products/s538400?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Sample Preparation

pH Adjustment

10 mL sample

IL Dispersion

pH = 7.0

Centrifugation

100 μL [C₈MIM][PF₆]
0.4 mL Methanol

Collection & Analysis

4000 rpm, 5 min

HPLC-FLD Analysis

Water Sample

Click to download full resolution via product page

Diagram 1: Workflow for IL-DLLME of Oxolinic Acid.

HPLC-FLD Analysis Conditions
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Adapt these conditions based on your instrument and column [1]:

Mobile Phase: Methanol/Aqueous buffer (e.g., phosphate or acetate) in a ratio such as 60:40 (v/v).
Flow Rate: 1.0 mL/min.

Fluorescence Detection: Optimize for oxolinic acid (e.g., Excitation: ~260 nm, Emission: ~360 nm).
Injection Volume: 20 μL.

Column Temperature: Ambient or controlled at ~25°C.

Method Optimization Parameters

Optimal performance requires fine-tuning key parameters that influence extraction efficiency. The following

table summarizes critical variables and their optimized ranges based on published methods for oxolinic acid

and related fluoroquinolones.

Parameter
Optimized
Condition

Impact & Notes

Ionic Liquid
Type

[C₈MIM][PF₆] Higher extraction efficiency than shorter-chain ILs; forms
cloudy solution readily [1].

IL Volume 50-150 µL Lower volumes increase enrichment factor; must be sufficient
for collection [1] [3].

Disperser
Solvent

Methanol Effectively disperses IL; acetonitrile is an alternative [1].

Disperser
Volume

0.4-0.5 mL Too high: increases IL solubility; too low: poor dispersion [1].

Sample pH 7.0 Affects analyte charge state and interaction with IL; critical for
efficiency [1] [3].

Salt Addition 0-5% (w/v) NaCl "Salting-out" can improve recovery, but may reduce
dispersion; test for your sample [1].

Extraction Time Ultrasonic (few
min)

Rapid equilibrium; ultrasound accelerates mass transfer [1].
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Parameter
Optimized
Condition

Impact & Notes

Centrifugation 4000 rpm, 5 min Ensures complete phase separation for reproducible volume

collection [1].

Method Validation and Performance

When validated, this method demonstrates strong performance characteristics suitable for trace analysis.

Validation Parameter Achieved Performance

Linear Range 10 - 300 ng/L (or 0.01 - 0.3 µg/L) [1]

Limit of Detection (LOD) 0.1 - 13 ng/L [1] [3]

Limit of Quantification (LOQ) ~0.3 - 40 ng/L (estimated as 3.3xLOD)

Enrichment Factor 13 - 205 [1] [3]

Extraction Recovery 85% - 107% [1]

Precision (RSD) < 5% - 9.4% [1] [3]

Application to Real Samples

The method has been successfully applied to spiked groundwater, river, and wastewater samples, showing

minimal matrix effects and satisfactory relative recoveries, confirming its robustness for environmental

analysis [1] [3].

Graphical Summary of Analytical Procedure
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The following diagram provides a high-level overview of the entire analytical procedure from sample to

result:

Water Sample

IL-DLLME

10 mL

Sedimented IL Phase

Preconcentration

HPLC-FLD Analysis
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Quantification

Chromatogram
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Diagram 2: Overall Analytical Procedure for Oxolinic Acid Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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